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Compound Focus: Benzo[pgr]picene

Chemical Profile Comparison

Get Quote

The table below summarizes basic information for Benzo[pqr]picene and the more widely studied

Benzo[a]pyrene.
Feature Benzo[pqr]picene Benzo[a]pyrene
IUPAC Name Benzo[pqr]picene [1] Benzo[pgr]tetraphene [2]
Chemical Cz4H14 [1] C20H12 [2]
Formula
Molecular 302.36796 g/mol [1] 252.316 g/mol [2]
Weight
CAS Number 189-96-8 [1] 50-32-8 [2]
Structural Pentacyclic (5-ring) aromatic Pentacyclic (5-ring) aromatic
Features hydrocarbon; structural isomer of hydrocarbon formed by a benzene ring
Benzo[a]pyrene. Information is limited. fused to pyrene [2].
Key Appears in scientific contexts as a A well-studied and potent carcinogen

Characteristics

specific polycyclic aromatic hydrocarbon
(PAH) [3] [1].

found in coal tar, tobacco smoke, and
grilled meats [2].
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Metabolic Pathway of Benzo[a]pyrene

For researchers, the metabolic activation pathway of Benzo[a]pyrene (BaP) is highly relevant as it is

responsible for its carcinogenic effects [2] [4]. The following diagram illustrates this key signaling pathway.

This pathway outlines the crucial biotransformation steps where Benzo[a]pyrene (BaP) is converted from a
procarcinogen into its ultimate carcinogenic form, Benzo[a]pyrene-7,8-dihydrodiol-9,10-epoxide (BPDE)
[2] [4]. BPDE is highly reactive and can form bulky adducts with DNA, primarily attacking guanine bases.
This binding distorts the DNA double helix, disrupts normal replication, and can induce mutations that may

lead to cancer initiation [2].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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